![molecular formula C11H8ClNO2S B2523530 4-[(5-Chloro-1,3-benzoxazol-2-yl)sulfanyl]but-2-yn-1-ol CAS No. 669715-35-9](/img/structure/B2523530.png)
4-[(5-Chloro-1,3-benzoxazol-2-yl)sulfanyl]but-2-yn-1-ol
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Overview
Description
4-[(5-Chloro-1,3-benzoxazol-2-yl)sulfanyl]but-2-yn-1-ol is a useful research compound. Its molecular formula is C11H8ClNO2S and its molecular weight is 253.7. The purity is usually 95%.
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Scientific Research Applications
Anticancer Agents
A study focused on the synthesis of novel derivatives related to 4-chloro-1,3-benzoxazole, evaluating their biological potency, which includes antimicrobial, antifungal, antioxidant, and anticancer activities. Molecular docking was performed to elucidate their anticancer activity, showing appreciable results in biological screenings (Fathima et al., 2022).
Antimicrobial and Antifungal Activities
Another research synthesized a series of novel compounds with the core structure of 4-chloro-1,3-benzoxazole, assessing them for antimicrobial, antioxidant, and antitubercular activities. The results highlighted potent compounds with excellent docking scores and encouraging antitubercular results (Fathima et al., 2021).
Light Harvesting Properties
Quantum mechanical studies on aromatic halogen-substituted bioactive sulfonamidobenzoxazole compounds revealed potential applications in light harvesting, indicating their efficiency in the development of novel inhibitor molecules for Topoisomerase II enzyme and as lead compounds in DSSC's (Mary et al., 2019).
Synthesis and Catalysis
Research into the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes explored their chemiluminescence upon base-induced decomposition, contributing to the field of organic synthesis and potentially offering insights into new catalytic processes or material sciences (Watanabe et al., 2010).
Future Directions
Benzoxazole derivatives, including “4-[(5-Chloro-1,3-benzoxazol-2-yl)sulfanyl]but-2-yn-1-ol”, have potential applications in medicinal, pharmaceutical, and industrial areas due to their broad substrate scope and functionalization possibilities . Future research may focus on exploring these possibilities and developing new synthetic methodologies for benzoxazole derivatives .
Mechanism of Action
Target of Action
Similar compounds have been found to target the orexin receptors , which play a crucial role in regulating sleep-wake cycles.
Mode of Action
It’s known that similar compounds act as antagonists at the orexin receptors, inhibiting the action of orexins and promoting sleep .
Biochemical Pathways
It can be inferred that the compound may influence the orexinergic system, which is involved in sleep regulation, feeding behavior, and energy homeostasis .
Result of Action
Similar compounds have been found to exhibit antifungal activity, suggesting that this compound may also have potential antimicrobial properties .
Action Environment
Properties
IUPAC Name |
4-[(5-chloro-1,3-benzoxazol-2-yl)sulfanyl]but-2-yn-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNO2S/c12-8-3-4-10-9(7-8)13-11(15-10)16-6-2-1-5-14/h3-4,7,14H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVCNNRPNHOKFIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)N=C(O2)SCC#CCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.